Cas no 878734-90-8 (N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 878734-90-8
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 5556884
• Update Time: 2025-10-25

N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H19N5O3/c1-12-18(22-23-24(12)16-8-10-17(27-3)11-9-16)19(26)21-15-6-4-14(5-7-15)20-13(2)25/h4-11H,1-3H3,(H,20,25)(H,21,26)
• InChI Key： BWCLPZZYDHDSQI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(C(NC2=CC=C(NC(C)=O)C=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878734-90-8): A Comprehensive Overview

N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878734-90-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique triazole core and functional groups, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a complex organic molecule with a molecular formula of C₂₀H₂₀N₄O₃. The compound features a 1,2,3-triazole ring, which is a five-membered heterocyclic ring containing three nitrogen atoms. The triazole ring is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. Additionally, the presence of an acetamido group on the phenyl ring and a methoxy group on another phenyl ring contributes to the compound's overall polarity and solubility properties.

The molecular weight of N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is approximately 360.40 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 155°C to 157°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.

Synthesis Methods

The synthesis of N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide can be achieved through various methodologies. One common approach involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is part of the click chemistry family. This method is highly efficient and provides excellent yields due to its high selectivity and mild reaction conditions.

The synthesis typically starts with the preparation of an azide-functionalized intermediate by reacting 4-acetamidophenylamine with sodium azide in the presence of an acid catalyst. The resulting azide is then coupled with a terminal alkyne derivative of 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid using a copper(I) catalyst to form the desired product. The final step involves deprotection or functionalization to obtain the target compound.

Biological Activities and Applications

N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its antiviral activity. Research has demonstrated that it can inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral entry and replication processes.

Furthermore, this compound has shown promise in cancer research due to its ability to induce apoptosis in cancer cells while sparing normal cells. Studies have indicated that it can selectively target cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Recent Research Advancements

The field of medicinal chemistry continues to evolve rapidly, and recent advancements have shed new light on the potential applications of N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead molecule for developing novel anti-cancer agents. The researchers found that by modifying the functional groups on the triazole ring and phenyl rings, they could enhance the compound's potency and selectivity against various cancer cell lines.

Another recent study focused on the pharmacokinetic properties of N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. The results showed that it has favorable oral bioavailability and a long half-life in vivo, making it a promising candidate for further development as an oral therapeutic agent.

Conclusion

In conclusion, N-(4-acetamidophenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 878734-90-8) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses for this compound will be discovered.